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Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212 Get Quote

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the laboratory use of Ethyl 2-mercaptopropionate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Chemical Overview: Ethyl 2-mercaptopropionate (CAS No. 19788-49-9) is a flammable liquid

and vapor characterized by a strong stench.[1] It is harmful if swallowed or inhaled and causes

skin and serious eye irritation.[2][3] Due to its hazardous nature, strict adherence to safety

protocols is mandatory.

Hazard Identification and Safety Data Summary
Proper handling of Ethyl 2-mercaptopropionate requires a thorough understanding of its

associated hazards. The following table summarizes key quantitative safety data.

Parameter Value Source

Flash Point 72 °C (161.6 °F) [4]

Molecular Formula C5H10O2S [3]

Molecular Weight 134.20 g/mol [3]

GHS Hazard Statements
H226, H302, H315, H319,

H332, H335
[2][3]
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NFPA 704 Diamond:

Health: 1

Flammability: 2

Instability: 0

(Source:[4])

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl 2-
mercaptopropionate to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[4]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[1][4]

Experimental Protocol: Safe Handling and Usage in
the Laboratory
This protocol outlines the step-by-step procedure for the safe handling of Ethyl 2-
mercaptopropionate in a laboratory setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area. Use a chemical fume hood for all operations.[4]
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Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][4]
Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1][3] Use
explosion-proof electrical, ventilating, and lighting equipment.[1][5]

2. Handling the Chemical:

Ground and bond the container and receiving equipment to prevent static discharge.[5]
Use only non-sparking tools.[1][5]
Avoid contact with eyes, skin, and clothing.[4] Do not ingest or inhale.[1]
Keep the container tightly closed when not in use.[4][5]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong bases and oxidizing agents.[1][4]
Keep away from heat, sparks, and flames.[1][4]

Emergency Procedures
Immediate and appropriate responses to emergencies are critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation persists.[1][4]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, provide oxygen. Seek medical attention.[4][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[4]

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable, closed container for disposal.[3][4] Use spark-proof tools and explosion-proof

equipment during cleanup.[3]
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Disposal Plan
Dispose of Ethyl 2-mercaptopropionate and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Contact a licensed

professional waste disposal service to dispose of this material.[1][5] Empty containers may

retain product residue and can be hazardous.[4]
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Caption: Workflow for the safe handling of Ethyl 2-mercaptopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

